Cas no 1361567-60-3 (5'-Methyl-3,4,5,2'-tetrachlorobiphenyl)

• Product name: 5'-Methyl-3,4,5,2'-tetrachlorobiphenyl
• CAS No: 1361567-60-3
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4992987

5'-Methyl-3,4,5,2'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Methyl-3,4,5,2'-tetrachlorobiphenyl

• Inchi： 1S/C13H8Cl4/c1-7-2-3-10(14)9(4-7)8-5-11(15)13(17)12(16)6-8/h2-6H,1H3
• InChI Key： HAIQHUFVHQRQHM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Additional information on 5'-Methyl-3,4,5,2'-tetrachlorobiphenyl

5'-Methyl-3,4,5,2'-Tetrachlorobiphenyl (CAS No. 1361567-60-3): A Comprehensive Overview

5'-Methyl-3,4,5,2'-tetrachlorobiphenyl, also known by its CAS registry number CAS No. 1361567-60-3, is a synthetic organic compound belonging to the class of polychlorinated biphenyls (PCBs). This compound is characterized by its unique chemical structure, which includes a biphenyl framework with four chlorine atoms and a methyl group attached at specific positions. The compound's structure contributes to its distinct physical and chemical properties, making it a subject of interest in various scientific and industrial applications.

The chemical structure of 5'-Methyl-3,4,5,2'-tetrachlorobiphenyl consists of two benzene rings connected by a single bond. The substitution pattern involves three chlorine atoms on one ring and one chlorine atom on the other ring, along with a methyl group at the 5' position. This arrangement not only influences the compound's stability but also plays a crucial role in its interactions with other molecules. Recent studies have highlighted the importance of understanding such substitution patterns in predicting the environmental fate and toxicity of PCBs.

One of the key areas of research involving CAS No. 1361567-60-3 is its environmental impact. PCBs are known to be persistent organic pollutants (POPs), and their ability to bioaccumulate in the food chain poses significant risks to ecosystems and human health. However, the specific behavior of 5'-Methyl-3,4,5,2'-tetrachlorobiphenyl in environmental systems remains an active area of investigation. Recent studies have employed advanced analytical techniques to assess its degradation pathways under various environmental conditions.

In terms of industrial applications, 5'-Methyl-3,4,5,2'-tetrachlorobiphenyl has been utilized as an additive in plastics and other materials due to its thermal stability and dielectric properties. Its ability to enhance the performance of materials under high temperatures has made it valuable in certain niche applications. However, concerns over its potential health risks have led to stricter regulations on its use in many countries.

The toxicity of CAS No. 1361567-60-3 has been a focal point for toxicological research. Studies have demonstrated that exposure to this compound can lead to adverse effects on various biological systems. For instance, recent research has explored its potential as an endocrine disruptor and its role in oxidative stress pathways. These findings underscore the need for further investigation into the mechanisms underlying its toxicity and the development of effective mitigation strategies.

From a regulatory perspective, 5'-Methyl-3,4,5,2'-tetrachlorobiphenyl falls under the broader category of PCBs that are subject to international monitoring and control measures under agreements such as the Stockholm Convention on Persistent Organic Pollutants. Compliance with these regulations is essential for industries handling or producing this compound to ensure minimal environmental impact.

In conclusion, CAS No. 1361567-60-3, or 5'-Methyl-3,4,5',2-tetrachlorobiphenyl, represents a complex chemical entity with significant implications for both industrial applications and environmental health. Ongoing research continues to shed light on its properties and behavior in various contexts while highlighting the importance of responsible use and management to mitigate potential risks.